Cas no 851468-04-7 (2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid)

• Product Name: 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid
• CAS No: 851468-04-7
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 3107848
• PubChem ID: 4961784
• Update Time: 2025-11-02

2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[1-(2,4-dimethylphenyl)-1H-imidazol-2-yl]thio}acetic acid
• G26617
• 2-((1-(2,4-DIMETHYLPHENYL)-1H-IMIDAZOL-2-YL)THIO)ACETIC ACID
• SR-01000063708
• HMS2155J18
• EN300-12055
• SR-01000063708-1
• Z57981933
• AB00452152-04
• 2-{[1-(2,4-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}aceticacid
• 851468-04-7
• CS-0224716
• 2-{[1-(2,4-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid
• {[1-(2,4-dimethylphenyl)imidazol-2-yl]sulfanyl}acetic acid
• AKOS008968513
• SCHEMBL24945058
• CHEMBL1906299
• SMR000153541
• 2-[1-(2,4-dimethylphenyl)imidazol-2-yl]sulfanylacetic acid
• HMS3324F05
• MLS000566384
• 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid

• Inchi： 1S/C13H14N2O2S/c1-9-3-4-11(10(2)7-9)15-6-5-14-13(15)18-8-12(16)17/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： ZTXZQYRIPPWWDB-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC=CN1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 262.07759887Da
• Monoisotopic Mass: 262.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid

2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid (CAS No. 851468-04-7): A Comprehensive Overview

2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid (CAS No. 851468-04-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, featuring an imidazole core linked to a 2,4-dimethylphenyl group and an acetic acid moiety, has garnered attention due to its unique structural properties and versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The molecular structure of 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid combines aromatic and heterocyclic components, making it a valuable scaffold for medicinal chemistry. The presence of the sulfanyl bridge enhances its reactivity, allowing for further derivatization. Recent studies highlight its potential as a building block for small molecule therapeutics, especially in targeting inflammatory pathways and metabolic disorders. Its CAS No. 851468-04-7 is frequently searched in scientific databases, reflecting growing interest in its pharmacological properties.

In the context of current research trends, 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid aligns with the demand for novel bioactive compounds. The rise of AI-driven drug discovery has further amplified its relevance, as computational models predict its interactions with biological targets. Questions like "What are the applications of imidazole derivatives in medicine?" or "How to synthesize sulfanyl-containing acetic acid compounds?" are commonly encountered in search queries, underscoring the need for detailed technical information.

From a synthetic chemistry perspective, 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid can be prepared via nucleophilic substitution reactions involving 2-mercaptoimidazole derivatives. Its carboxylic acid functionality allows for easy conjugation with other molecules, a feature exploited in prodrug design. The compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, a topic frequently discussed in academic forums.

The agrochemical industry also shows interest in 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid due to its potential as a plant growth regulator. Its structural similarity to known herbicidal compounds has prompted investigations into its mode of action. With increasing global focus on sustainable agriculture, researchers are evaluating its environmental profile and biodegradability—key concerns reflected in recent search trends.

Analytical characterization of CAS No. 851468-04-7 typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques confirm the compound's purity and structural integrity, critical for reproducibility in research. The scientific community often searches for "spectral data of 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid," highlighting the need for accessible reference materials.

In material science, the π-conjugated system of this compound has been explored for organic electronics applications. Its ability to form stable thin films makes it a candidate for optoelectronic devices, aligning with the surge in demand for flexible electronics. This interdisciplinary appeal contributes to its visibility in both chemical and engineering literature.

Regulatory aspects of 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid are frequently queried, particularly regarding REACH compliance and patent status. As of current knowledge, the compound is not classified under restricted categories, but researchers are advised to consult updated regulatory databases. The absence of controlled substance flags enhances its accessibility for legitimate scientific use.

Future research directions for CAS No. 851468-04-7 may include structure-activity relationship (SAR) studies to optimize its biological effects. The integration of machine learning in molecular design could accelerate the discovery of derivatives with enhanced properties. Such advancements resonate with the broader scientific community's emphasis on digital chemistry tools.

In summary, 2-{1-(2,4-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and materials science. Its CAS No. 851468-04-7 serves as a key identifier for researchers navigating chemical databases. By addressing common search queries and aligning with contemporary scientific trends, this overview provides both technical depth and SEO-optimized accessibility for diverse audiences.